Cas no 30516-87-1 (Zidovudine)

Zidovudine is an antiviral drug used for the treatment of patients with AIDS or AIDS related syndromes and immunodeficiency virus (HIV) infection. On March 19, 1987, the U.S. Food and Drug Administration approved the drug to market. Zidovudine is the world's first anti AIDS drug approved by the U.S. FDA. Because of its exact efficacy, it has become the most basic combination of "cocktail" therapy. It is an antiviral drug, It is highly active against retroviruses including human immunodeficiency virus (HIV) in vitro. It is phosphorylated into zidovudine triphosphate by cellular thymidine kinase in virus-infected cells. The latter can selectively inhibit HIV reverse enzyme, leading to the termination of HIV chain synthesis and thus preventing HIV replication< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Zidovudine (AZT) was included in the list of 2B carcinogens< Br>
Zidovudine structure
Zidovudine structure
Zidovudine
30516-87-1
C10H13N5O4
267.24
MFCD00006536
53621
24278143

Zidovudine Properties

Names and Identifiers

    • Zidovudine
    • 3-Azido-3-deoxy-thymidine
    • azidothymidine
    • 3'-azido-3'-deoxythymidine
    • 1-(4-azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1h-pyrimidine-2,4-dione
    • Azidothymidine (AZT)
    • 1-(3-Azido-2,3-Dideoxy-Beta-D-Ribofuranosyl)Thymine
    • 1-(3-Azido-2,3-dideoxy-β-D-ribofuranosyl)thymine
    • 3′-Azido-3′-deoxythyMidine
    • 3'-azido-3'-droxythymidine
    • Azitidin
    • AZT
    • retrovir
    • Retrovis
    • Timazid
    • ZDV
    • ZVD
    • [ "" ]
    • 3'-azido-3-deoxythimydine
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(3''-azido-2'',3''-dideoxythymidine)
    • 1-(3-Azido-2,3-dideoxy-beta-D-ribofuranosyl)-5-methylpyrimidine-2,4-(1H,3H)-dione
    • 3'-Azido-3'-deoxythymidine & Erythropoietin
    • AZT & Interleukin 29
    • AZT & Concanavalin A (ConA)
    • MFCD00006536
    • zidovudin
    • 3''-azido-2'',3''-dideoxythymidine
    • 3'-azido3'-deoxythymidine
    • BRD-K72903603-001-04-6
    • 3'-Azido-3'-deoxythymidine & Lithium & Interleukin-6
    • Beta interferon(rIFN-beta seron) & 3'-Azido-3'-deoxythymidine(AZT)
    • ZIDOVUDINUM [WHO-IP LATIN]
    • ZIDOVUDINE (EP IMPURITY)
    • Zidovudine, European Pharmacopoeia (EP) Reference Standard
    • CCG-39924
    • NCGC00259752-01
    • ZIDOVUDINE (USP MONOGRAPH)
    • 3'azido-3'deoxythymidine
    • PC-SOD+AZT
    • ZIDOVUDINE [USP MONOGRAPH]
    • 3''-Azido-3''-deoxy-thymidine
    • AZT & Li & EPO
    • AZT, Antiviral
    • COMBIVIR COMPONENT ZIDOVUDINE
    • AZT & IFNL1
    • ZIDOVUDINE [AZT]
    • zudovidine
    • AZT & IFNL2
    • NCGC00023945-05
    • Zidovudine [USAN:USP:INN:BAN:JAN]
    • NCGC00023945-10
    • Retrovir (TN)
    • 1-((2R,4S,5S)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • 3''azido-2''3''-dideoxythymidine
    • 1-(3-Azido-2,3-dideoxy-beta-D-ribofuranosy)-5-methylpyridimine-2,4-(1H,3H)-dione
    • 3'-Azido-3'deoxythymidine & Recombinant Soluble CD4 & Recombinant Interferon.alpha.A
    • DS-4152 & AZT
    • Retrovir(TM)
    • Liposomal AZT-SN-3
    • COMPOUND-S
    • Zidovudine & Interleukin 28A
    • Zidovudinum
    • Met-SDF-1.beta. & AZT
    • DRG-0004
    • ZIDOVUDINE (MART.)
    • Zidovudine & Interleukin 28B
    • NCGC00023945-04
    • MLS001076358
    • AZT & IFNL3
    • BSPBio_003153
    • (AZT) 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • AZT & IL-2
    • ZIDOVUDINE [EP MONOGRAPH]
    • 3''-azido-thymidine
    • AZT & EPO
    • MLS001055351
    • AZT & IFN.alpha.
    • NCGC00178237-01
    • NCGC00023945-13
    • AZT & IL-28A
    • SW198799-2
    • ZIDOVUDINE [VANDF]
    • AZT (PHARMACEUTICAL)
    • NCGC00023945-08
    • AZT & rsT4
    • HMS3259H17
    • AZT & IL-29
    • 3'-Azido-3'-deoxythymidine & Concanavalin A
    • AS-13019
    • AZT & Li & IL-1
    • ZIDOVUDINE [INN]
    • ZIDOVUDINE [HSDB]
    • 3'-azido-3'-deoxythymidine, AZT
    • HSDB 6515
    • SPECTRUM1502109
    • AZT Antiviral
    • SCHEMBL14615088
    • Zidovudine & IFNL1
    • Pharmakon1600-01502109
    • BRD-K72903603-001-14-5
    • NSC-758185
    • 3-((2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl)triaz-1-en-2-ium-1-ide
    • SR-05000001587
    • AZT & Colony-stimulating factor 2
    • 3'-Azido-3'-deoxythymidine, >=98% (HPLC)
    • NC00666
    • Trizivir
    • AKOS015842610
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(AZT)
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (AzddThd, AZT)
    • D00413
    • Zidovudine & IFNL2
    • ZIDOVUDINE [JAN]
    • 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Zidovudine & Interleukin 29
    • DB00495
    • AZT & Interleukin 28A
    • Lecithinized superoxide dismutase & Thymidine, 3'-azido-3'-deoxy-
    • ZIDOVUDINE [ORANGE BOOK]
    • 3'-Azido-3'-deoxythymidine & Lymphoblastoid Interferon
    • HMS2092D06
    • DTXCID60127
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(Zidovudine, AZT)
    • MLS000028548
    • rIFN-beta seron & AZT
    • HMS501K06
    • 3'-Azido-3'-deoxythymidine & Lithium & Interleukin-1
    • Thymidine, 3'-azido-3'-deoxy-
    • D88500
    • 3'-Azido-3'-deoxythymidine (AIDS)
    • Tox21_300578
    • 3'-deoxy-3'-azido-thymidine
    • AZT & NP (from PHCA or HSA)
    • TRIZIVIR COMPONENT ZIDOVUDINE
    • GTPL4825
    • SN-3-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
    • 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 3''-Deoxy-3-azidothymidine
    • HMS2096C07
    • NCGC00023945-06
    • S2579
    • SN-1-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
    • 1-((2R,4S,5S)-4-(diazoamino)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • AZT+PRO 140
    • ZIDOVUDINE [MART.]
    • AZT & CD4(178)-PE 40
    • 3'-Deoxy-3'-azidothymidine
    • Aztec
    • BWA509U
    • 30516-87-1
    • C07210
    • A820413
    • SBI-0051731.P002
    • 3'-Azido-3'-deoxythymidine & Interleukin-1
    • AZT & HPA
    • UNII-4B9XT59T7S
    • 3'-azt
    • HMS3713C07
    • NCGC00254276-01
    • Zidovudinum (Latin)
    • BW A509U
    • Compound S
    • Zidovudine (JP17/USP/INN)
    • LAMIVUDINE/ZIDOVUDINE TEVA COMPONENT ZIDOVUDINE
    • Zidovudina [Spanish]
    • AZT & GM-CSF
    • BSPBio_000365
    • 3' Azido 3' deoxythymidine
    • AZT & Interferon lambda-3
    • Zidovudine & Interferon lambda-2
    • Racemic Liposomal AZT
    • Zidovudine & IL-28A
    • Aziodothymidine
    • HMS1921J20
    • NSC 602670
    • ZIDOVUDINE [WHO-IP]
    • AZT & Li & GM-CSF
    • AZT & PM-19
    • J05AF01
    • ZIDOVUDINE [EP IMPURITY]
    • DTXSID8020127
    • AZT & rIFN.alpha.2
    • 4lhm
    • SMR000058351
    • Azidothymidine; Zidovudine
    • EN300-52518
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(azidothymidine, AZT)
    • 3'-Azido-3'-deoxythymidine & Granulocyte-macrophage colony-stimulating factor
    • NCGC00014918-01
    • Tox21_202203
    • 4B9XT59T7S
    • Met-Stromal Cell-derived Factor-1.beta. (Human) & 3'-Azido-3'-deoxythymidine
    • MLS002153202
    • 1-((2R,4S,5S)-4-azido-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • KBio2_001828
    • Tox21_110062_1
    • AZT & Interferon lambda-2
    • KBio1_000524
    • 3'-Azido-3'deoxythymidine & Interferon .alpha.
    • AZT & IL-6
    • NCGC00023945-25
    • CCRIS 105
    • SR-05000001587-1
    • Spectrum5_001101
    • Zidovudinum [Latin]
    • 1-((2R,4R,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • NCGC00023945-09
    • Spectrum3_001507
    • ZIDOVUDINE [EMA EPAR]
    • J-700147
    • ZIDOVUDINE COMPONENT OF TRIZIVIR
    • Propolis & Thymidine, 3'-azido-3'-deoxy-
    • ZIDOVUDINE (USP-RS)
    • KBio3_002653
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (N3ddThd)
    • K7 [P Ti2 W10 O40]
    • NCGC00023945-24
    • ZIDOVUDINE COMPONENT OF LAMIVUDINE/ZIDOVUDINE TEVA
    • 3'-Azido-2',3'-dideoxythymidine & sCD4(soluble recombinant protein)
    • 3'-Azido-3'-deoxythymidine & Lithium & Granulocyte-macrophage colony-stimulating factor
    • KBio2_006964
    • Tox21_110894
    • Zidovudine & IL-28B
    • AZT & IL-1
    • NS00000600
    • ZIDOVUDINE (IARC)
    • Zidovudine & Interferon lambda-3
    • ZIDOVUDINE [IARC]
    • BPBio1_000403
    • NCGC00023945-07
    • SR-01000000098-3
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione [AZT]
    • AZT & Interleukin 28B
    • AZT & IL-28B
    • IDI1_000524
    • Zidovudine (USAN:USP:INN:BAN:JAN)
    • NCGC00023945-12
    • BW-A-509U
    • AZT & rsCD4 & rIFN.alpha.A
    • 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (AZT)
    • KBioSS_001828
    • KBio2_004396
    • racemic-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
    • BW-A509U
    • NCGC00178237-02
    • 3'-Azido-3'-deoxythymidine & CD4-Pseudomonas exotoxin A hybrid
    • 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • Zidovudina
    • NSC-602670
    • KBioGR_000703
    • Liposomal AZT-SN-1
    • Zidovudine+PRO 140
    • AZT & srCD4
    • Q198504
    • AZT (Antiviral)
    • Met-SDF-1.beta. & Zidovudine
    • 5-methyl-1-[rac-(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • Cpd S
    • NCGC00023945-03
    • Opera_ID_1602
    • AZT & Li & IL-6
    • Antiviral AZT
    • Zidovudine, Pharmaceutical Secondary Standard; Certified Reference Material
    • ZIDOVUDINE COMPONENT OF COMBIVIR
    • Spectrum_001348
    • NSC758185
    • AZT & Lymphoblastoid Interferon
    • 3'-Azido-3'-deoxythymidine & Recombinant Interferon-.alpha.-2
    • Interferon AD + 3'-azido-3'-deoxythymidine
    • Tox21_110062
    • 1-((2R,5S)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • HMS2234K17
    • Zidovudine, United States Pharmacopeia (USP) Reference Standard
    • BDBM50002692
    • AZT & Interferon-.alpha.-2
    • AZT & Interferon lambda-1
    • NINDS_000524
    • HMS2090G11
    • BW-A 509U
    • SR-01000000098
    • SPBio_000834
    • CHEMBL129
    • Intron A & AZT
    • 3'-Azido-3'-deoxythymidine & Lithium & Erythropoietin
    • Propolis+AZT
    • 3'-Azido-3'-deoxythymidine & Sho-Saiko-To
    • Spectrum4_000332
    • Zidovudine & IL-29
    • Zidovudine & Interferon lambda-1
    • Zidovudine; 1-(3-Azido-2,3-dideoxy-?-d-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione; Zidovudine (GR 63367X); BP Zidovudine and Lamivudine Impurity Standard
    • 3'-Azido-3'-deoxythymidine, >=99.0% (HPLC)
    • 1-((2S,4R,5R)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • 4-(4-Azido-5-hydroxy-tetrahydro-furan-2-yl)-5-methyl-3H-pyrazine-2,6-dione
    • AKOS005622576
    • DivK1c_000524
    • (AZT)1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • 1-((2R,4S,5S)-4-AZIDO-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
    • Zidovudine (Retrovir)
    • Thymidine, 3'-azido-3'-deoxy- & PRO 140 (Anti-CCR5 monoclonal antibody)
    • Z754931264
    • AZT & sCD4
    • 3'-Azido-2',3'-Dideoxythymidine
    • Prestwick3_000333
    • 3' Azido 2',3' Dideoxythymidine
    • ZIDOVUDINE [USP-RS]
    • CHEBI:10110
    • ZIDOVUDINE (EP MONOGRAPH)
    • 3'-Azidothymidine
    • MLS002222249
    • ZIDOVUDINE [USAN]
    • AZT & SST
    • Spectrum2_000927
    • ZIDOVUDINE [MI]
    • 3'-Azido-3'-deoxythymidine & Interleukin-2
    • Zidovudine & IFNL3
    • 3'-Azido-3'-deoxythymidine & Interleukin-6
    • ZIDOVUDINE [WHO-DD]
    • Zidovudine; 1-(3-Azido-2,3-dideoxy-ss-d-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione; Zidovudine (GR 63367X); BP Zidovudine and Lamivudine Impurity Standard
    • AZT, ZDV
    • STK801891
    • BRD-K72903603-001-24-4
    • Zidovudine (JP18/USP/INN)
    • DB-225998
    • BBL033764
    • 399024-19-2
    • +Expand
    • MFCD00006536
    • HBOMLICNUCNMMY-XLPZGREQSA-N
    • InChI=1S/C10H13N5O4/c1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h3,6-8,16H,2,4H2,1H3,(H,12,17,18)/t6-,7+,8+/m0/s1
    • O=C(C(C)=CN1[C@@H](C2)O[C@@H]([C@H]2N=[N+]=[N-])CO)NC1=O
    • 3595791

Computed Properties

  • 267.09700
  • 2
  • 8
  • 3
  • 267.096754
  • 19
  • 484
  • 0
  • 3
  • 0
  • 0
  • 0
  • 1
  • 0
  • 3
  • 0
  • 93.2

Experimental Properties

  • -0.74354
  • 134.07000
  • 10123
  • 47 ° (C=1, H2O)
  • 1-5 g/100 mL at 17 ºC
  • 410.43°C (rough estimate)
  • 113-115 °C (lit.)
  • No data available
  • 9℃
  • H2O: 50 mg/mL
  • 1.0 mg/mL in methanol
  • Powder
  • water
  • Light Sensitive & Hygroscopic
  • +50° ~ +60° (C=1, EtOH)
  • 1.3382 (rough estimate)

Zidovudine Security Information

  • GHS08 GHS08
  • XP2072000
  • 3
  • S36/37/39;S45
  • S36/37/39-S45
  • R40
  • Xn Xn
  • NONH for all modes of transport
  • H351
  • P281
  • warning
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Ⅲ
  • 40
  • Warning
  • LD50 in male, female mice, male, female rats (mg/kg): 3568, 3062, 3084, 3683 orally; >750 i.v. (all species) (Ayers)
  • 6.1
  • 10

Zidovudine Customs Data

  • 2933990090

  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Zidovudine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0030VJ-1g
Thymidine, 3'-azido-3'-deoxy-
 30516-87-1 98%(HPLC)
1g
 $32.00 2024-05-06
A2B Chem LLC
AB40303-1g
1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
 30516-87-1 98%(HPLC)
1g
 $17.00 2024-04-20
abcr
AB352341-1 g
3'-Azido-3'-deoxythymidine, 98%; .
 30516-87-1 98%
1 g
 €68.30 2023-07-19
Apollo Scientific
OR8250T-1g
3'-Azido-3'-deoxythymidine
 30516-87-1 97%
1g
 £15.00 2023-04-20
Axon Medchem
3382-50 mg
Zidovudine
 30516-87-1 99%
50mg
 €50.00 2023-07-10
Enamine
EN300-52518-0.05g
1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
 30516-87-1 95%
0.05g
 $19.0 2023-04-20
Hello Bio
HB4602-50mg
Azidothymidine
 30516-87-1 >98%
50mg
 £40 2024-07-19
Key Organics Ltd
KS-1131-1MG
Zidovudine
 30516-87-1 >97%
1mg
 £36.00 2023-09-07
LKT Labs
A3212-25 mg
3′-Azido-3′-deoxythymidine
 30516-87-1 ≥98%
25mg
 $57.20 2023-07-11
S e l l e c k ZHONG GUO
S2579-25mg
Zidovudine
 30516-87-1 99.90%
25mg
 ¥794.66 2023-09-15

Zidovudine Synthesis

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